Cas no 691412-31-4 (2-Pentanone, 5-(ethylmethylamino)- (9CI))

• Product Name: 2-Pentanone, 5-(ethylmethylamino)- (9CI)
• CAS No: 691412-31-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 1019462
• Update Time: 2024-03-05

2-Pentanone, 5-(ethylmethylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 5-(ethylmethylamino)- (9CI)

• Inchi： 1S/C8H17NO/c1-4-9(3)7-5-6-8(2)10/h4-7H2,1-3H3
• InChI Key： UFJCHNNTOOVVCC-UHFFFAOYSA-N
• SMILES： CC(=O)CCCN(CC)C

Computed Properties

• Exact Mass: 143.131
• Monoisotopic Mass: 143.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2